Cas no 2137489-94-0 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CAS No: 2137489-94-0
• MF: C₂₁H₁₈F₃NO₄
• MW: 405.367136478424
• CID: 6051882
• PubChem ID: 165954223
• Update Time: 2025-10-31

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137489-94-0
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• EN300-657881

• Inchi： 1S/C21H18F3NO4/c22-21(23,24)17-9-10-25(18(17)19(26)27)20(28)29-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-18H,9-11H2,(H,26,27)
• InChI Key： HNHFUAWRZWWMJU-UHFFFAOYSA-N
• SMILES： FC(C1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(=O)O)(F)F

Computed Properties

• Exact Mass: 405.11879254g/mol
• Monoisotopic Mass: 405.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid

Introduction to 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS No. 2137489-94-0)

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS No. 2137489-94-0) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Trp-OH, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features, including the fluorenylmethoxycarbonyl (Fmoc) protecting group and the trifluoromethyl substituent, make it an invaluable tool in the development of novel drugs and peptides.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions. This characteristic allows for the sequential addition of amino acids without interference from side reactions, ensuring high yields and purity of the final product. The presence of the trifluoromethyl group imparts additional stability and lipophilicity to the molecule, which can enhance its pharmacological properties, such as improved bioavailability and metabolic stability.

Recent studies have highlighted the potential of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively utilized as a building block for synthesizing peptidomimetics with enhanced biological activity. These peptidomimetics have shown promise in targeting specific receptors and enzymes involved in various diseases, including cancer and neurodegenerative disorders.

In another notable research effort, scientists at a leading pharmaceutical company have explored the use of this compound in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The Fmoc-Trp-OH derivative has been shown to improve the solubility and stability of prodrugs, making them more suitable for oral administration and enhancing their therapeutic efficacy.

The versatility of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid extends beyond its use as a synthetic intermediate. It has also found applications in the field of materials science, where its unique properties make it suitable for the development of functional polymers and coatings. These materials have potential applications in areas such as drug delivery systems and biomedical devices.

In conclusion, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS No. 2137489-94-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile properties make it an essential component in the development of innovative drugs and advanced materials. As research in these fields continues to advance, the importance of this compound is likely to grow, driving further innovations and breakthroughs.